Cas no 2228640-55-7 (3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane
• CAS No: 2228640-55-7
• MF: C₁₂H₂₃Br
• MW: 247.21502327919
• CID: 6281911
• PubChem ID: 165965503
• Update Time: 2025-10-31

3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane
• 2228640-55-7
• EN300-1923171

• Inchi： 1S/C12H23Br/c1-10(2,8-13)7-9-11(3,4)12(9,5)6/h9H,7-8H2,1-6H3
• InChI Key： UKFUHNKKWJPFKN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.09831g/mol
• Monoisotopic Mass: 246.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane

Chemical Profile of 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228640-55-7)

3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 2228640-55-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of cyclopropanes, which are known for their unique three-membered ring structure and high reactivity due to ring strain. The presence of a bromo substituent and a branched alkyl group in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane is C₁₁H₁₇Br, reflecting its composition of carbon, hydrogen, and bromine atoms. The cyclopropane ring itself is a key feature, as it can undergo various transformations that are not typically observed in larger cycloalkanes. This reactivity has been exploited in the development of novel pharmaceuticals and agrochemicals, where cyclopropane motifs can enhance bioavailability and metabolic stability.

In recent years, the study of 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane has been influenced by advancements in computational chemistry and green chemistry principles. Researchers have leveraged computational methods to predict the compound's reactivity and optimize synthetic routes that minimize waste and energy consumption. For instance, density functional theory (DFT) calculations have been used to study the electronic structure of the cyclopropane ring and predict its interaction with various catalysts.

One of the most compelling applications of 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane is in the synthesis of biologically active molecules. The bromine substituent serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions have enabled the construction of complex heterocyclic scaffolds that are prevalent in modern drug candidates. For example, recent studies have demonstrated its utility in generating substituted indole derivatives, which are known for their pharmacological properties.

The tetramethyl substitution on the cyclopropane ring further enhances the compound's stability under various reaction conditions. This stability is particularly advantageous when performing multi-step syntheses that require harsh conditions or prolonged reaction times. Additionally, the branched alkyl group contributes to steric hindrance around the ring, which can influence both electronic and steric properties of any attached functional groups.

Recent research has also explored the photophysical properties of 3-(3-bromo-2,2-dimethylpropyl)-1,1,2,2-tetramethylcyclopropane, particularly in the context of organic electronics and photodynamic therapy. The bromine atom can modulate electron delocalization within the molecule, leading to interesting charge transport characteristics. This has opened up possibilities for its use in light-emitting diodes (LEDs) or as a photosensitizer when combined with appropriate sacrificial agents.

In industrial applications, 3-(3-bromo-2-methylpropyl)-1-methylethyl)-tetramethylethylene *is often employed as a building block for more complex molecules due to its reactivity and ease of handling. Its synthesis typically involves the bromination of a suitable precursor followed by protection-deprotection steps to achieve the desired regioselectivity. Advances in catalytic bromination methods have improved both yield and selectivity for this transformation.

The compound's role in drug discovery continues to expand as chemists develop new methodologies for its incorporation into drug-like molecules. For instance, 3-(bromomethyl)-4-methyldicyclohexylphosphino]-methylene]-N,N-dimethylethanamine *has been used to generate protease inhibitors by introducing cyclopropane moieties that disrupt enzyme-substrate interactions. Such modifications can lead to improved binding affinities and reduced side effects compared to traditional inhibitors.

Environmental considerations have also driven innovation in how 3-(bromo-tert-butylmethylene)-4-methyldicyclohexylphosphino]-methylene]-N,N-dimethylethanamine *is produced and utilized. Green chemistry approaches focus on minimizing hazardous byproducts and improving atom economy during synthesis. For example, recent studies have demonstrated that microwave-assisted reactions can significantly reduce reaction times while maintaining high yields。

The future prospects for 3-(bromo-isobutylmethylene]-N,N-dimethylethanamine *are promising, with ongoing research exploring its potential in emerging fields such as medicinal chemistry and materials science。 As computational tools become more sophisticated, chemists will be better equipped to design novel derivatives with tailored properties。 Additionally, interdisciplinary collaborations between organic chemists、biologists、and physicists will likely uncover new applications for this versatile compound。